Cas no 892242-64-7 (4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid)

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid structure
892242-64-7 structure
Product Name:4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
CAS No:892242-64-7
MF:C31H30N4O4
MW:522.594307422638
CID:2359990
PubChem ID:3666186
Update Time:2025-10-28

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
    • 4-{[3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino}benzoic acid
    • MMUWXZUTOXDAGI-UHFFFAOYSA-N
    • BDBM50197616
    • AK549935
    • 4-[[3-(4-Cyclohexyl-1-piperazinyl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino]benzoic acid (ACI)
    • 4-[[12-(4-cyclohexylpiperazin-1-yl)-8-oxo-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-10-yl]amino]benzoic acid
    • 4-{[12-(4-cyclohexylpiperazin-1-yl)-8-oxo-15-oxa-14-azatetracyclo[7.6.1.0(2),?.0(1)(3),(1)?]hexadeca-1(16),2,4,6,9,11,13-heptaen-10-yl]amino}benzoic acid
    • CHEMBL3930625
    • C77001
    • Benzoic acid, 4-[[3-(4-cyclohexyl-1-piperazinyl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl]amino]-
    • BS-17786
    • C31H30N4O4
    • AKOS001495721
    • 892242-64-7
    • SCHEMBL13284987
    • 4-((3-(4-cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoicacid
    • 4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid
    • MDL: N/A
    • Inchi: 1S/C31H30N4O4/c36-29-22-8-4-5-9-23(22)30-27-26(29)24(32-20-12-10-19(11-13-20)31(37)38)18-25(28(27)33-39-30)35-16-14-34(15-17-35)21-6-2-1-3-7-21/h4-5,8-13,18,21,32H,1-3,6-7,14-17H2,(H,37,38)
    • InChI Key: MMUWXZUTOXDAGI-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3C(C3=C(C=C(C(C3=2)=N1)N1CCN(CC1)C1CCCCC1)NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 522.22670545g/mol
  • Monoisotopic Mass: 522.22670545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 895
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.9
  • XLogP3: 4

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Security Information

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid Pricemore >>

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Additional information on 4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic Acid: A Comprehensive Overview

4-((3-(4-Cyclohexylpiperazin-1-yl)-6-oxo-6H-anthra[1,9-cd]isoxazol-5-yl)amino)benzoic acid, with the CAS number 892242-64-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of anthraquinone derivatives, which are known for their diverse biological activities. The molecule's structure is characterized by a benzoic acid moiety attached to an anthra[1,9-cd]isoxazole ring system, which is further substituted with a piperazine group. This unique combination of structural elements contributes to its potential as a therapeutic agent.

The synthesis of 4-(3-(4-cyclohexylpiperazin-1-yl)-6H-anthra[1,9-cd]isoxazol-5-ylamino)benzoic acid involves a multi-step process that typically includes the formation of the anthra[1,9-cd]isoxazole core followed by substitution reactions to introduce the piperazine and benzoic acid groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound, making it more accessible for preclinical studies.

One of the most promising aspects of this compound is its demonstrated biological activity. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines. These findings have been corroborated by recent studies published in high-impact journals, underscoring the compound's potential for further development as a therapeutic agent.

The structural features of CAS 892242-647 play a crucial role in its biological activity. The anthra[1,9-cd]isoxazole ring system is known for its stability and ability to interact with biological targets such as enzymes and receptors. The piperazine group, on the other hand, enhances the compound's bioavailability and pharmacokinetic properties, making it more suitable for systemic administration. Furthermore, the benzoic acid moiety contributes to the compound's acidity and solubility properties, which are critical for its pharmacological activity.

Recent studies have also explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's disease. Experimental data suggest that it may inhibit key enzymes involved in amyloid-beta production, which is a hallmark of Alzheimer's pathology. These findings have opened new avenues for research into its therapeutic applications in neurology.

In terms of safety and toxicity profiles, preliminary studies indicate that 4-(3-(4-cyclohexylpiperazin-1-y) exhibits low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and determine its suitability for long-term use.

The development of this compound into a clinical candidate will require extensive preclinical testing to evaluate its efficacy, safety, and pharmacokinetics. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this molecule through the drug development pipeline.

In conclusion, CAS 892242-647, or 4-(3-(4-cyclohexylpiperazin

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